Cas no 1804258-15-8 (1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one)

1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one is a brominated aromatic ketone compound featuring a reactive mercapto group and two bromine substituents, enhancing its utility in organic synthesis. The presence of both bromine and thiol functionalities allows for versatile reactivity, making it valuable in cross-coupling reactions, nucleophilic substitutions, and as a building block for heterocyclic frameworks. Its structural properties facilitate selective modifications, particularly in pharmaceutical and agrochemical research. The compound's stability under controlled conditions ensures reliable performance in synthetic applications. Careful handling is advised due to its potential sensitivity to moisture and light. Suitable for use in controlled laboratory environments by trained professionals.

1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one structure

1804258-15-8 structure

Product Name:1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one

CAS No:1804258-15-8

MF:C₉H₈Br₂OS

MW:324.03221988678

CID:4978808

Update Time:2025-08-05

1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one
- Inchi： 1S/C9H8Br2OS/c10-5-8(12)4-6-3-7(11)1-2-9(6)13/h1-3,13H,4-5H2
- InChI Key： LFXVIVKKMXDIMJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)CC(CBr)=O)S

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
XLogP3: 3.2
Topological Polar Surface Area: 18.1

1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013014432-250mg	1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one	1804258-15-8	97%	250mg	504.00 USD	2021-06-25
Alichem	A013014432-500mg	1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one	1804258-15-8	97%	500mg	790.55 USD	2021-06-25
Alichem	A013014432-1g	1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one	1804258-15-8	97%	1g	1,460.20 USD	2021-06-25

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Additional information on 1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one (CAS No. 1804258-15-8)

1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one (CAS No. 1804258-15-8) is a specialized organic compound gaining attention in pharmaceutical and material science research. This brominated derivative features a unique combination of thiol and ketone functional groups, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and polymer chemistry, aligning with current trends in sustainable and precision chemistry.

The compound’s structure includes two bromine atoms at strategic positions, enhancing its reactivity in cross-coupling reactions—a hot topic in modern organic synthesis. With the rise of AI-driven molecular design, compounds like 1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one are frequently explored in computational studies to predict novel reaction pathways. Its mercapto group (-SH) also makes it relevant in bioconjugation techniques, a growing field in biopharmaceuticals.

From an industrial perspective, this compound’s stability and solubility properties are under scrutiny for green chemistry applications. Recent publications highlight its role in developing non-toxic catalysts and bioactive scaffolds, addressing the demand for environmentally friendly alternatives. The CAS registry (1804258-15-8) ensures traceability, a critical factor for labs complying with REACH and GMP standards.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one. Purity thresholds (>98%) are often required for high-yield reactions, a common query among synthetic chemists. Storage recommendations typically emphasize inert atmospheres to preserve the thiol group’s integrity, a detail frequently searched in chemical databases.

In summary, 1-Bromo-3-(5-bromo-2-mercaptophenyl)propan-2-one exemplifies the intersection of structural complexity and practical utility. Its relevance to peptide modification, nanomaterial synthesis, and medicinal chemistry ensures ongoing interest, reflected in patent filings and academic citations. Future studies may explore its electrochemical properties or biodegradability, aligning with global sustainability goals.